Cas no 1192350-47-2 ((R)-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride)

• Product Name: (R)-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride
• CAS No: 1192350-47-2
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• MDL: MFCD30749197
• CID: 4562586
• PubChem ID: 14103683
• Update Time: 2025-06-30

(R)-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-AMINO-NAPHTHALEN-1-YL-ACETIC ACID HYDROCHLORIDE
• (R)-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride
• (R)-2-Amino-2-(naphthalen-1-yl)acetic acid HCl
• CS-0162748
• (R)-amino(naphthalen-1-yl)acetic acid hydrochloride
• Y11042
• 1192350-47-2
• CID 14103683
• (R)-2-Amino-2-(naphthalen-1-yl)aceticacidhydrochloride
• (2R)-2-amino-2-(naphthalen-1-yl)acetic acid hydrochloride
• AKOS032947145
• DS-20162
• MFCD30749197

• MDL： MFCD30749197
• Inchi： 1S/C12H11NO2.ClH/c13-11(12(14)15)10-7-3-5-8-4-1-2-6-9(8)10;/h1-7,11H,13H2,(H,14,15);1H/t11-;/m1./s1
• InChI Key： GVSANNROGBIDFD-RFVHGSKJSA-N
• SMILES： Cl.OC([C@@H](C1C=CC=C2C=CC=CC=12)N)=O

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

(R)-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on (R)-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride

Introduction to (R)-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride (CAS No. 1192350-47-2)

(R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1192350-47-2, has garnered considerable attention due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The molecular structure of (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) consists of a naphthalene ring substituted with an amino group at the 2-position and an acetic acid moiety, further modified by a hydrochloride ion. This configuration imparts specific chiral properties, which are crucial in the development of enantiomerically pure pharmaceuticals. The presence of the naphthalenyl group enhances the compound's lipophilicity, making it a promising candidate for oral administration and improving bioavailability.

In recent years, there has been growing interest in the use of amino acids and their derivatives as building blocks in drug design. (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) fits into this category, offering a versatile scaffold for the synthesis of novel therapeutic agents. Its chiral center allows for the creation of enantiomerically pure compounds, which are often more effective and have fewer side effects compared to racemic mixtures. This property is particularly relevant in the development of protease inhibitors, where enantiomeric purity can significantly influence pharmacological activity.

One of the most compelling aspects of (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) is its potential role in addressing unmet medical needs. Current research is exploring its applications in the treatment of neurological disorders, where precise control over chirality can lead to more effective drug candidates. For instance, studies have shown that compounds with similar structural motifs can interact with specific neurotransmitter receptors, modulating neuronal activity and potentially alleviating symptoms associated with conditions such as Parkinson's disease and Alzheimer's disease.

The synthesis of (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) presents both challenges and opportunities for synthetic chemists. The key step involves the asymmetric synthesis of the amino acid derivative, which requires careful optimization to achieve high enantiomeric excess. Advances in catalytic asymmetric methods have made it possible to produce this compound with greater efficiency and purity, paving the way for its widespread use in pharmaceutical research.

In addition to its medicinal applications, (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) has shown promise in materials science. Its unique structural features make it a suitable candidate for designing functional materials with specific properties. For example, it can be incorporated into polymers to enhance their mechanical strength or used as a ligand in metalorganic frameworks (MOFs) to develop novel catalysts. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The pharmacological profile of (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) is still being thoroughly investigated. Preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Furthermore, its ability to interact with biological targets suggests potential therapeutic effects in other areas, such as cancer treatment. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying new ways to harness the therapeutic potential of this compound.

The development of novel drug candidates often involves complex interdisciplinary collaborations between chemists, biologists, and clinicians. (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) serves as an excellent example of how fundamental research can lead to innovative therapeutic solutions. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing targeted therapies. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in medicine.

In conclusion, (R-2-Amino-2-(naphthalen-1-yl)acetic acid hydrochloride) (CAS No. 1192350-47-2) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its chiral structure, combined with its ability to interact with biological targets, makes it a promising candidate for developing new drugs and functional materials. As research continues to uncover new applications for this compound, it is likely to become an indispensable tool in both academic and industrial settings.